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Compound of Interest

Compound Name: Marmin

Cat. No.: B191787 Get Quote

Providing critical safety and logistical information for the proper disposal of Marmin is essential

for maintaining a secure and compliant laboratory environment. This guide offers detailed,

procedural steps to mitigate risks and ensure responsible waste management.

Marmin, a natural coumarin found in plants such as Citrus maxima, is utilized in research for its

biological activities, including potential anti-inflammatory, anti-ulcer, and antihistamine

properties.[1][2] As with any bioactive compound, adherence to proper disposal protocols is

paramount to ensure the safety of laboratory personnel and the protection of the environment.

Physical and Chemical Properties of Marmin
A thorough understanding of a substance's properties is the foundation of its safe handling and

disposal. Key data for Marmin are summarized below.
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Property Value Source

Molecular Formula C₁₉H₂₄O₅ PubChem[3]

Molecular Weight 332.4 g/mol PubChem, BOC Sciences[1][3]

CAS Number 14957-38-1 PubChem[3]

Appearance Powder BOC Sciences[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

ChemicalBook,

MedchemExpress.com[4][5]

Storage

Store at -80°C for up to 6

months or at -20°C for 1 month

(protect from light).

MedchemExpress.com[5]

Step-by-Step Disposal Protocol
The primary route for the disposal of Marmin and its associated waste is through your

institution's hazardous waste management program. Due to its bioactive nature, drain or trash

disposal is strongly discouraged without explicit approval from your Environmental Health and

Safety (EHS) department.

1. Personal Protective Equipment (PPE):

Before handling any waste, wear appropriate PPE, including safety goggles, chemically

resistant gloves (e.g., nitrile), and a lab coat.

2. Waste Segregation and Collection:

Solid Waste: Collect solid Marmin waste, including unused product and contaminated

consumables (e.g., weigh boats, wipes), in a clearly labeled, sealed container.

Liquid Waste: Collect solutions containing Marmin in a compatible, leak-proof container.

Ensure the container is appropriate for the solvents used (e.g., glass for organic solvents).

Do not mix Marmin waste with other chemical waste streams unless compatibility has been

confirmed.
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3. Container Labeling:

All waste containers must be clearly labeled with the full chemical name, "Marmin," the CAS

number "14957-38-1," and any known hazard warnings. Indicate the solvent composition for

liquid waste.

4. Storage:

Store waste in a designated Satellite Accumulation Area (SAA), which should be inspected

regularly for any signs of leakage.

Do not fill containers beyond 90% capacity to allow for expansion.

5. Request for Pickup:

Contact your institution's EHS department or use their designated system to request a

hazardous waste pickup. Provide them with the complete chemical name and any available

hazard information.

6. Decontamination:

After the waste has been collected, decontaminate the area where it was stored using an

appropriate solvent or cleaning agent.

Experimental Workflow and Disposal Decision
Framework
The following diagrams illustrate a typical experimental workflow involving Marmin and the

subsequent decision-making process for its proper disposal.
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Caption: A typical experimental workflow involving Marmin.
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Caption: Decision workflow for Marmin waste disposal.

Disclaimer: This information is intended as a guide. Always consult your institution's specific

safety and disposal protocols and the Safety Data Sheet (SDS) for the chemicals you are

using. Disposal regulations can vary significantly by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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